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Compound of Interest

Compound Name: 1,5-Aedans

CAS No.: 50402-62-5

Cat. No.: B1214577

Get Quote

1,5-IAEDANS (5-({2-[(iodoacetyl)amino]ethyl}amino)naphthalene-1-sulfonic acid) is a thiol-

reactive fluorescent probe widely utilized in biochemistry and biophysics to investigate protein

structure, dynamics, and interactions.[1][2] Its utility stems from a unique combination of

features: a reactive iodoacetamide group that forms stable covalent bonds with sulfhydryl

groups, and a naphthalene-based fluorophore whose emission properties are exquisitely

sensitive to the polarity of its local microenvironment.[3]

This environmental sensitivity is the cornerstone of its application. When an IAEDANS-labeled

protein undergoes a conformational change, such as upon ligand binding or folding, the probe

may move into a more hydrophobic or hydrophilic region. This shift is reported by a

corresponding change in fluorescence intensity, emission wavelength, and lifetime, providing a

powerful tool for monitoring dynamic biological processes.[3] Furthermore, its relatively long

fluorescence lifetime makes it an ideal candidate for sophisticated techniques like fluorescence

polarization and time-resolved fluorescence studies.[4] This guide offers a comprehensive

overview of the core properties of 1,5-IAEDANS and provides field-proven protocols for its

effective use in a research setting.
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Core Physicochemical and Spectroscopic
Properties
The functionality of 1,5-IAEDANS is defined by its chemical structure and resulting spectral

characteristics. The iodoacetamide group provides reactivity towards cysteine residues, while

the sulfonated naphthalene ring imparts both fluorescence and aqueous solubility.[5] A

summary of its key properties is presented below.

Property Value Source(s)

CAS Number 36930-63-9 [1][2]

Molecular Weight 434.25 g/mol [1][6][7]

Chemical Formula C₁₄H₁₅IN₂O₄S [1][8]

Reactive Group Iodoacetamide (Alkyl Halide)

Target Moiety Thiols (Sulfhydryls) [1][6][9]

Excitation Maximum (λex) ~336 nm [1][2][9]

Emission Maximum (λem)
~490 - 520 nm (in aqueous

buffer)
[1][2][10]

~460 nm (in ethanol) [10]

Molar Extinction Coefficient (ε) ~5,700 M⁻¹cm⁻¹ at 336 nm [1][9]

Fluorescence Lifetime (τ) 10 - 15 ns

Quantum Yield (Φ) Highly solvent-dependent

~0.27 (in water) [10]

~0.69 (in ethanol) [10]

Solubility
Good water solubility above

pH 4-6; Soluble in DMF
[1]

Storage Conditions
-20°C to -30°C, protect from

light
[6]
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Mechanism of Action: Covalent Labeling of Thiols
The primary application of 1,5-IAEDANS is the covalent labeling of cysteine residues in

proteins. The iodoacetamide functional group is an alkyl halide that reacts with the nucleophilic

sulfhydryl group (thiol) of a cysteine residue via an SN2 (bimolecular nucleophilic substitution)

reaction. This reaction forms a stable thioether bond, permanently attaching the fluorescent

probe to the protein.

The causality behind the choice of reaction conditions is critical for success. The reaction is

most efficient at a slightly alkaline pH (typically 7.5-8.5). At this pH, the thiol group (-SH) is

more likely to be in its deprotonated, more nucleophilic thiolate form (-S⁻), which accelerates

the rate of the SN2 reaction. It is imperative to perform this reaction in the absence of other

strong nucleophiles or reducing agents like Dithiothreitol (DTT) or β-mercaptoethanol, as they

would compete with the protein's thiols for reaction with the IAEDANS probe, thereby

quenching the labeling process.

Caption: Reaction of 1,5-IAEDANS with a protein cysteine residue.

Key Applications in Scientific Research
The unique spectral properties of 1,5-IAEDANS enable its use in a variety of powerful

fluorescence-based assays.

Probing Conformational Changes: The fluorescence of IAEDANS is highly sensitive to its

environment. When conjugated to a protein, changes in fluorescence intensity or emission

wavelength can indicate ligand binding, protein-protein association, or folding/unfolding

events that alter the probe's local environment.[2][3] For instance, a blue shift in emission

and an increase in quantum yield typically signify the probe's movement into a more non-

polar (hydrophobic) pocket within the protein structure.[10]

Fluorescence Resonance Energy Transfer (FRET): 1,5-IAEDANS is an excellent FRET

donor for a range of acceptor dyes, including fluorescein, Alexa Fluor™ 488, and BODIPY™

FL, due to the significant overlap between its emission spectrum and their absorption

spectra.[1] FRET allows for the measurement of distances on the order of 10-100 Å between

the donor (IAEDANS) and an acceptor dye. This "spectroscopic ruler" is invaluable for

studying intramolecular distances, protein folding kinetics, and the dynamics of protein
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complexes.[11] Additionally, the absorption spectrum of IAEDANS overlaps well with the

emission of tryptophan, allowing it to serve as a FRET acceptor to monitor changes relative

to intrinsic protein fluorescence.[1]

Fluorescence Polarization (FP) / Anisotropy: The relatively long fluorescence lifetime of

IAEDANS (10-15 ns) makes it particularly well-suited for FP assays. In this technique, the

sample is excited with polarized light. Small, rapidly tumbling molecules will depolarize the

emitted light, while large molecules (or a small labeled molecule bound to a large one) will

tumble more slowly, retaining a higher degree of polarization. Because IAEDANS has a long

lifetime, it remains in the excited state long enough to report on a wide range of molecular

rotational speeds, making it useful for studying protein-protein or protein-DNA binding events

in real-time.

Experimental Protocol: Protein Labeling with 1,5-
IAEDANS
This protocol provides a self-validating workflow for labeling a protein containing one or more

accessible cysteine residues. The causality for each step is explained to ensure robust and

reproducible results.
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1. Protein Preparation
(Buffer exchange into

amine-free buffer, pH 7.0-7.5)

2. Protein Reduction (Optional)
(Add DTT to 1 mM, incubate 1 hr)

Expose buried Cys residues.

3. Reductant Removal
(Desalting column, e.g., PD-10)

CRITICAL: DTT will quench labeling.

5. Labeling Reaction
(Add 10-fold molar excess of IAEDANS

to protein. Incubate 2-4 hrs RT or
overnight at 4°C in the dark.)

4. Prepare IAEDANS Stock
(e.g., 10 mM in DMF or buffer pH > 7)

Protect from light.

6. Quench Reaction (Optional)
(Add DTT or BME to stop labeling)

7. Purification
(Size-exclusion chromatography)

Remove unreacted, free IAEDANS.

8. Characterization
(Determine concentration and
Degree of Labeling via UV-Vis)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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